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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosages, administration

routes, and experimental protocols for Ophiopogonin D (OP-D) in various mouse models,

based on published research. The information is intended to guide researchers in designing

and conducting in vivo studies to evaluate the therapeutic potential of Ophiopogonin D.

Summary of Ophiopogonin D Dosage in Mouse
Models
The following tables summarize the quantitative data on Ophiopogonin D dosage from various

studies, categorized by the experimental model.

Table 1: Ophiopogonin D Dosage in Metabolic Disease Mouse Models
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Mouse
Model

Strain Dosage
Administrat
ion Route

Duration
Key
Findings

High-Fat Diet

(HFD)-

Induced

Metabolic

Syndrome

C57BL/6
Not specified

in abstract
Oral gavage Not specified

Reduced

body weight,

hyperglycemi

a,

hyperlipidemi

a, and insulin

resistance.[1]

High-Fat Diet

(HFD)-

Induced Non-

Alcoholic

Fatty Liver

Disease

(NAFLD)

C57BL/6 5 mg/kg/day Intragastric 4 weeks

Ameliorated

NAFLD by

improving

lipid

metabolism,

oxidative

stress, and

inflammatory

response.[2]

[3][4][5]

Table 2: Ophiopogonin D Dosage in Cancer Mouse Models

Mouse
Model

Strain Dosage
Administrat
ion Route

Duration
Key
Findings

Prostate

Cancer (PC3

and DU145)

Xenograft

BALB/c nude

mice

Not specified

in abstract
Not specified Not specified

Inhibited

tumor growth.

Table 3: Ophiopogonin D Dosage in Other Mouse Models
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Mouse
Model

Strain Dosage
Administrat
ion Route

Duration
Key
Findings

Ovariectomiz

ed (OVX)

Osteoporosis

Model

Not specified
Not specified

in abstract
Not specified Not specified

Demonstrate

d anti-

osteoporosis

effects by

reducing

oxidative

stress.

Acute Lung

Injury (ALI)
C57BL/6 Not specified Not specified Not specified

Prevented

ALI and

reduced

inflammation

and oxidative

stress.

Table 4: Toxicity Studies of Ophiopogonin D in Mice
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Study Type Mouse Strain
Administration
Route

Key Findings

Acute Toxicity Kunming mice Tail vein injection

LD50 of Ophiopogonin

D' (a related

compound) was 7.785

mg/kg. Co-

administration of

Ophiopogonin D

significantly increased

the LD50 of

Ophiopogonin D'.

Sub-acute Toxicity Kunming mice
Tail vein injection

(daily for 30 days)

0.25 mg/kg/day of

Ophiopogonin D

resulted in decreased

body mass and

increased spleen and

lung indexes.

Experimental Protocols
High-Fat Diet (HFD)-Induced NAFLD Mouse Model
This protocol is based on studies investigating the effect of Ophiopogonin D on non-alcoholic

fatty liver disease.

a. Animal Model Induction:

Animals: Male C57BL/6 mice.

Diet: Mice are fed a high-fat diet (HFD; e.g., 60% of calories from fat) for 12-16 weeks to

induce obesity and NAFLD. A control group is fed a normal chow diet.

b. Ophiopogonin D Administration:

Preparation: Ophiopogonin D is dissolved in a suitable vehicle (e.g., sterile saline or PBS).

Dosage: 5 mg/kg body weight.
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Route: Administered daily via intragastric gavage.

Duration: 4 weeks, starting after the induction of NAFLD.

c. Outcome Assessments:

Metabolic Parameters: Monitor body weight, liver weight, food intake, and fasting blood

glucose levels.

Serum Analysis: Collect blood to measure levels of triglycerides, total cholesterol, ALT, and

AST.

Histopathology: Perfuse and fix liver tissue for H&E and Oil Red O staining to assess

steatosis and inflammation.

Gene and Protein Expression: Analyze liver tissue for markers of lipogenesis, inflammation

(e.g., NF-κB pathway components), and oxidative stress via qPCR and Western blotting.

NAFLD Induction (12-16 weeks) Treatment (4 weeks)

Outcome Assessment

C57BL/6 Mice on High-Fat Diet Intragastric Gavage
5 mg/kg/day Ophiopogonin D

 

Metabolic Parameters

Serum Analysis

Liver Histopathology

Molecular Biology
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Experimental workflow for HFD-induced NAFLD mouse model.

Acute Toxicity Study
This protocol is based on a study evaluating the acute toxicity of Ophiopogonin D and its

interaction with Ophiopogonin D'.

a. Animals:

Species: Kunming mice.

b. Drug Administration:

Groups:

Ophiopogonin D' alone.

Ophiopogonin D + Ophiopogonin D' (pre-mixed).

Ophiopogonin D administered 15 minutes before Ophiopogonin D'.

Route: Single tail vein injection.

Dosage: A range of doses is used to determine the LD50.

c. Observation:

Duration: Observe mice for 14 days.

Parameters: Record behavioral changes and the number of mortalities.

d. Data Analysis:

Calculate the LD50 using a statistical method such as the Bliss method.

Signaling Pathways
NF-κB Signaling Pathway
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Ophiopogonin D has been shown to ameliorate NAFLD by potentially inhibiting the NF-κB

signaling pathway. This pathway is a key regulator of inflammation.
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Nucleus
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Inhibitory effect of Ophiopogonin D on the NF-κB pathway.

FoxO3a-β-catenin Signaling Pathway
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In the context of osteoporosis, Ophiopogonin D is suggested to exert its protective effects by

reducing oxidative stress through the FoxO3a-β-catenin signaling pathway.

Ophiopogonin D
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Osteogenic
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Promotes

Click to download full resolution via product page

Ophiopogonin D's role in the FoxO3a-β-catenin pathway.

Important Considerations
Purity and Formulation: The purity of Ophiopogonin D and the formulation used for

administration can significantly impact experimental outcomes.

Animal Strain and Sex: The choice of mouse strain and sex may influence the response to

Ophiopogonin D.
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Toxicity: While some studies suggest Ophiopogonin D is relatively safe, potential side effects

like hemolysis have been noted and require further investigation. It is crucial to conduct

preliminary dose-finding and toxicity studies for new experimental models.

Pharmacokinetics: Ophiopogonin D has a rapid elimination rate after injection. The dosing

frequency should be determined based on the pharmacokinetic profile and the specific

research question.

These application notes are intended as a starting point. Researchers should critically evaluate

the cited literature and adapt the protocols to their specific experimental needs and institutional

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b12426011?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

